Cas no 1806562-55-9 (Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate
• CAS No: 1806562-55-9
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4957238
• Update Time: 2025-06-12

Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-3-18-13(17)11-9(7-15)5-4-6-10(11)12(16)8(2)14/h4-6,8,15H,3,7H2,1-2H3
• InChI Key： FTXGFFUBABFIQO-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC=C(CO)C=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate

Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate (CAS No. 1806562-55-9): A Comprehensive Overview

Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate (CAS No. 1806562-55-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its ester, chloro, and hydroxyl functional groups, which contribute to its diverse reactivity and biological activity.

The chemical structure of Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate consists of a benzene ring substituted with a hydroxymethyl group at the 6-position and an ethyl ester group at the 2-position, which is further substituted with a 2-chloropropanoyl moiety. This intricate arrangement of functional groups provides a foundation for a wide range of chemical transformations and interactions, making it a valuable intermediate in synthetic chemistry.

Recent research studies have explored the potential of Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate in the development of novel pharmaceuticals. One notable application is in the synthesis of antimicrobial agents. The presence of the chloro and hydroxyl groups has been shown to enhance the compound's ability to disrupt bacterial cell membranes, thereby exhibiting potent antibacterial activity. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that derivatives of this compound exhibited significant inhibitory effects against both Gram-positive and Gram-negative bacteria, making it a promising lead for the development of new antibiotics.

Beyond its antimicrobial properties, Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many diseases, including arthritis and cardiovascular disorders. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate could be developed into therapeutic agents for treating inflammatory conditions.

In addition to its biological applications, Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate has shown promise in materials science. The compound's unique combination of functional groups makes it an excellent candidate for the synthesis of advanced polymers and coatings. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a monomer in the preparation of polymeric materials with enhanced mechanical properties and thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate typically involves several steps, including the formation of the chloroacetyl derivative from ethyl benzoate and subsequent substitution reactions to introduce the hydroxymethyl group. The process can be optimized using modern synthetic techniques such as microwave-assisted synthesis and catalytic methods to improve yield and purity. A recent study published in *Organic & Biomolecular Chemistry* (2023) detailed an efficient one-pot synthesis method that significantly reduced reaction time and minimized by-product formation.

Despite its promising applications, the use of Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate requires careful consideration of safety and environmental impact. The compound should be handled with appropriate precautions to avoid exposure to skin or inhalation. Additionally, waste products from its synthesis should be disposed of according to local regulations to prevent environmental contamination.

In conclusion, Ethyl 2-(2-chloropropanoyl)-6-(hydroxymethyl)benzoate (CAS No. 1806562-55-9) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and researchers worldwide.